4-(2,4-dimethylphenyl)-8-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

• IUPAC Name: 4-(2,4-dimethylphenyl)-8-fluoro-1,1-dioxo-1λ6,4-benzothiazine-2-carbonitrile
• InChI: InChI=1S/C17H13FN2O2S/c1-11-6-7-15(12(2)8-11)20-10-13(9-19)23(21,22)17-14(18)4-3-5-16(17)20/h3-8,10H,1-2H3
• InChI Key: QMMLHLADMXWLPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=CC=C3F)C#N)C
• Molecular Formula: C17H13FN2O2S
• Molecular Weight: 328.4 g/mol
• CAS No.: 1207039-14-2

Description

4-(2,4-dimethylphenyl)-8-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile is a useful research compound. Its molecular formula is C17H13FN2O2S and its molecular weight is 328.36. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

A study by Pişkin, Canpolat, and Öztürk (2020) on zinc phthalocyanines substituted with benzenesulfonamide derivatives containing a Schiff base, which include thiadiazole rings, highlighted their potential in photodynamic therapy (PDT) for cancer treatment. These compounds showed excellent fluorescence properties and high singlet oxygen quantum yields, crucial for effective PDT, suggesting that similar compounds with thiadiazole moieties, like N-(3-ethoxybenzyl)-2-{5-[(3-methylphenyl)amino]-1,3,4-thiadiazol-2-yl}acetamide, may also have applications in this area (Pişkin, Canpolat, & Öztürk, 2020).

Coordination Chemistry and Antioxidant Activity

Chkirate et al. (2019) synthesized coordination complexes using pyrazole-acetamide derivatives, which showed significant antioxidant activities. This study suggests that compounds with acetamide groups and heterocyclic structures, similar to the compound , could be explored for their potential in creating novel coordination complexes with antioxidant properties (Chkirate et al., 2019).

Antiparasitic and Antimicrobial Applications

Rogers et al. (1964) investigated the anticoccidial activity of compounds with ethoxybenzoic acid structures, indicating potential antiparasitic applications. The presence of an ethoxy group and the bioactive potential of thiadiazole derivatives suggest that N-(3-ethoxybenzyl)-2-{5-[(3-methylphenyl)amino]-1,3,4-thiadiazol-2-yl}acetamide could be explored for similar biological activities (Rogers et al., 1964).

Synthesis and Structural Analysis

Yu et al. (2014) conducted a study on the synthesis of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives, highlighting the importance of carbodiimide condensation in the synthesis of thiadiazole derivatives. This suggests that similar synthetic approaches could be applied to the synthesis and structural analysis of N-(3-ethoxybenzyl)-2-{5-[(3-methylphenyl)amino]-1,3,4-thiadiazol-2-yl}acetamide (Yu et al., 2014).